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Compound of Interest

Compound Name: Magnogene

Cat. No.: B148069 Get Quote

Initial searches for a distinct molecular entity referred to as "Magnogene" for the purpose of

detailing its binding affinity, experimental protocols, and specific signaling pathways have

revealed that "Magnogene" is primarily a trade name for magnesium-based supplements. The

available scientific and commercial literature does not contain information on a unique,

investigational molecule named "Magnogene" with specific binding characteristics to a

biological target as would be expected for a novel therapeutic agent.

The term "Magnogene" is associated with products containing magnesium salts, such as

magnesium chloride.[1][2][3][4] These products are used to address magnesium deficiency and

leverage the ion's essential role in numerous physiological processes.[1][5] Magnesium is a

crucial cofactor for over 300 enzymatic reactions, playing a significant role in protein synthesis,

carbohydrate metabolism, neuromuscular function, and maintaining electrolyte balance.[1][5]

While there are mentions of "Magnogene" in various contexts, such as in lists of reagents for

insect cell culture[6][7] or as a synonym for magnesium chloride in chemical catalogs[3][4],

these do not point to a specific molecule with a unique binding affinity that can be characterized

by detailed experimental protocols and signaling pathways as requested. One document lists

"neighbors of magnogene" in a biological context, but provides no further details to identify a

specific molecular interaction or pathway.

Given that "Magnogene" refers to magnesium supplements rather than a specific, novel

molecule under investigation, the creation of an in-depth technical guide or whitepaper on its

binding affinity, complete with quantitative data, detailed experimental protocols, and specific
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signaling pathway diagrams, is not feasible based on the current body of public information.

The requested analysis presupposes the existence of a distinct molecular compound for which

such specific data would be generated during a drug discovery and development process. The

available information on "Magnogene" pertains to the well-established and general

physiological roles of the magnesium ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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